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Compound of Interest

Sodium (+/-)-2-hydroxybutyrate-
2,3,3-d3

cat. No.: B12388879

Compound Name:

Essential Safety and Handling Guide for Sodium
(+/-)-2-hydroxybutyrate-2,3,3-d3

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals handling Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3. The
following procedures and recommendations are designed to ensure safe operational handling
and disposal, fostering a secure laboratory environment.

Personal Protective Equipment (PPE)

When handling Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3, it is imperative to use appropriate
personal protective equipment to minimize exposure and ensure personal safety. The required
PPE is summarized in the table below.
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PPE Category Specific Recommendations

Wear appropriate safety glasses with side
) shields or chemical safety goggles.[1][2][3] A
Eye/Face Protection )
face shield may be necessary for splash-prone

operations.[1]

Wear a laboratory coat or other protective
Skin Protection clothing to prevent skin contact.[1] Long-sleeved

clothing is recommended.

Wear suitable protective gloves. Check with the
Hand Protection glove manufacturer for specific chemical

compatibility.

Under normal use conditions with adequate

ventilation, respiratory protection is not typically
Respiratory Protection required. If dust formation is likely or ventilation

is inadequate, use a NIOSH (US) or CEN (EU)

approved respirator.

Operational Plan: Safe Handling and Storage

Adherence to proper handling and storage protocols is critical for maintaining the integrity of
the compound and the safety of laboratory personnel.

Handling Protocol:

o Work Area Preparation: Ensure a well-ventilated work area. For handling deuterated
compounds, it is recommended to work under a dry, inert atmosphere (e.g., in a glove box or
under a stream of nitrogen or argon) to minimize hydrogen-deuterium exchange with
atmospheric moisture.

o Personal Hygiene: Wash hands thoroughly with mild soap and water before and after
handling the compound, as well as before eating, drinking, or smoking.

e Avoiding Contamination: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or
store food in areas where chemicals are handled.
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e Dust Prevention: Minimize dust formation during handling. If further processing of the solid
material is required, consider the potential for combustible dust formation.

Storage Protocol:
o Container Integrity: Keep the container tightly closed in a dry and well-ventilated place.

o Temperature: Store at room temperature or as recommended by the manufacturer. Some
sources suggest refrigeration (2-8°C) for long-term storage.

e Moisture and Light Protection: As a deuterated and potentially hygroscopic compound, store
in a desiccator or other moisture-controlled environment. Protect from light.

e Incompatible Materials: Store away from strong oxidizing agents.

Disposal Plan

Proper disposal of chemical waste is essential to prevent environmental contamination and
ensure regulatory compliance.

Disposal Protocol:

o Waste Classification: Treat unused Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3 and any
contaminated materials (e.g., gloves, wipes) as chemical waste.

o Containerization: Collect waste in a suitable, properly labeled, and sealed container. The
original container is often a good choice for waste storage.

» Disposal Method: Dispose of the chemical waste in accordance with federal, state, and local
regulations. Do not pour down the drain or dispose of with regular trash. Contact your
institution's environmental health and safety office for specific disposal procedures.

Experimental Workflow: Chemical Spill Response

The following diagram outlines the step-by-step procedure for responding to a chemical spill of
Sodium (+/-)-2-hydroxybutyrate-2,3,3-d3.
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Caption: Chemical Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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